REACTION_CXSMILES
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[CH3:1][N:2]([CH3:6])[CH2:3][CH2:4][SH:5].[H-].[Na+].Cl[C:10]1[CH:15]=[CH:14][CH:13]=[C:12]([C:16]#[N:17])[N:11]=1>O1CCCC1>[C:16]([C:12]1[CH:13]=[CH:14][CH:15]=[C:10]([S:5][CH2:4][CH2:3][N:2]([CH3:6])[CH3:1])[N:11]=1)#[N:17] |f:1.2|
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Name
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Quantity
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0.71 g
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Type
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reactant
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Smiles
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CN(CCS)C
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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0.44 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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0.7 g
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Type
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reactant
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Smiles
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ClC1=NC(=CC=C1)C#N
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature for 1 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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the mixture was stirred at room temperature for 18 hrs
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Duration
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18 h
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated under reduced pressure
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Type
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ADDITION
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Details
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diluted with water
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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Type
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WASH
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Details
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The extract was washed with saturated brine
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Type
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CUSTOM
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Details
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dried
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure
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Reaction Time |
1 h |
Name
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Type
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product
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Smiles
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C(#N)C1=NC(=CC=C1)SCCN(C)C
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Type | Value | Analysis |
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AMOUNT: MASS | 0.49 g | |
YIELD: PERCENTYIELD | 47% | |
YIELD: CALCULATEDPERCENTYIELD | 47.3% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |